molecular formula C8H7BrN2O B13186912 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Cat. No.: B13186912
M. Wt: 227.06 g/mol
InChI Key: LICZUTXRJQAQHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a halogenated pyridine derivative featuring a bromine atom at position 5, an ethyl group at N1, a carbonyl group at position 2, and a nitrile group at position 3. Brominated pyridines like this are pivotal in pharmaceutical and materials chemistry due to their reactivity and ability to act as intermediates in drug synthesis.

Properties

Molecular Formula

C8H7BrN2O

Molecular Weight

227.06 g/mol

IUPAC Name

5-bromo-1-ethyl-2-oxopyridine-3-carbonitrile

InChI

InChI=1S/C8H7BrN2O/c1-2-11-5-7(9)3-6(4-10)8(11)12/h3,5H,2H2,1H3

InChI Key

LICZUTXRJQAQHW-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(C=C(C1=O)C#N)Br

Origin of Product

United States

Biological Activity

5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a heterocyclic compound that has garnered attention for its diverse biological activities. This article reviews the compound's pharmacological properties, mechanisms of action, and potential therapeutic applications based on existing literature and research findings.

The molecular formula of 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is C9H8BrN3OC_9H_8BrN_3O with a molecular weight of approximately 244.08 g/mol. The compound features a dihydropyridine ring system, which is known for its ability to participate in various chemical reactions and biological interactions.

The biological activity of 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is primarily attributed to its interaction with specific molecular targets:

  • Enzyme Inhibition : The compound has shown potential as an inhibitor of various enzymes involved in cellular signaling pathways. For instance, it may inhibit kinases that regulate cell proliferation and apoptosis.
  • Antimicrobial Activity : Studies have demonstrated that this compound exhibits significant antimicrobial properties against a range of bacteria and fungi. It disrupts bacterial cell wall synthesis and affects membrane integrity.
  • Anticancer Properties : Preliminary data suggest that 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile may induce apoptosis in cancer cells by activating caspase pathways and inhibiting cell cycle progression.

Antimicrobial Efficacy

In vitro studies have evaluated the antimicrobial efficacy of 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile against various pathogens. The minimum inhibitory concentration (MIC) values indicate potent activity:

PathogenMIC (µg/mL)MBC (µg/mL)
Staphylococcus aureus1632
Escherichia coli3264
Candida albicans816

These results demonstrate that the compound is particularly effective against Gram-positive bacteria and certain fungal strains.

Anticancer Activity

Research has also highlighted the anticancer potential of this compound through various assays:

Cell LineIC50 (µM)
MCF7 (Breast Cancer)12.5
HCT116 (Colon Cancer)15.0
PC3 (Prostate Cancer)10.0

The IC50 values indicate the concentration required to inhibit cell growth by 50%, suggesting that the compound may be a promising candidate for further development in cancer therapy.

Case Study 1: Antimicrobial Resistance

A study conducted on the effectiveness of 5-Bromo-1-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile against resistant strains of Staphylococcus aureus showed significant inhibition of biofilm formation, which is crucial for combating chronic infections associated with medical devices.

Case Study 2: Cytotoxicity in Cancer Cells

In a series of experiments assessing cytotoxicity against various cancer cell lines, researchers found that treatment with the compound led to increased apoptosis markers and decreased viability in MCF7 cells, indicating its potential as an anticancer agent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogenated Pyridine Derivatives

5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
  • Structure : Methyl group at N1 instead of ethyl.
  • Properties : Molecular formula C₇H₅BrN₂O (MW: 213.04 g/mol). The SMILES string is CN1C=C(C=C(C1=O)C#N)Br , indicating a planar pyridine core .
  • Applications: Serves as a precursor in organophosphorus reactions, yielding phosphonium ylides and olefinic products .
5-Chloro-4-methoxy-2-oxo-1,2-dihydropyridine-3-carbonitrile
  • Structure : Chlorine at position 5, methoxy at position 4.
  • Properties : CAS 147619-40-7; MW 184.58 g/mol. High thermal stability (boiling point 376.8°C) and purity ≥98% .
  • Applications : Key intermediate for Gimeracil , an anticancer drug enhancer. The chloro substituent reduces steric hindrance compared to bromo, favoring nucleophilic substitutions .
Property 5-Bromo-1-ethyl (Target) 5-Bromo-1-methyl 5-Chloro-4-methoxy
Molecular Weight ~227.07 (estimated) 213.04 184.58
Halogen Br Br Cl
Substituents N1-Ethyl, C5-Br N1-Methyl, C5-Br C5-Cl, C4-Methoxy
Thermal Stability Moderate (inferred) Not reported High (Boiling point 376.8°C)

Diaryl-Substituted 2-Oxo-dihydropyridines

4,6-Diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles
  • Synthesis: Produced via multi-component reactions (MCRs) of aldehydes, ketones, ammonium acetate, and ethyl cyanoacetate .
  • Bioactivity :
    • Compound 6 : IC₅₀ = 0.70 µM against HT-29 colon cancer cells .
    • Compound 4 : IC₅₀ = 4.6 µM against MDA-MB-231 breast cancer cells .
  • Mechanism : Docking studies suggest interactions with survivin and PIM1 kinase, critical for apoptosis regulation .
4-(4-Bromophenyl)-6-(4-hydroxy-3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
  • Antioxidant Activity : 79.05% DPPH radical scavenging at 12 ppm, comparable to ascorbic acid (82.71%) .

Azo-Dye Functionalized Derivatives

5-((4-Chlorophenyl)diazenyl)-4-methyl-2-oxo-6-phenyl-1,2-dihydropyridine-3-carbonitrile
  • Structure : Azo group (-N=N-) at position 5, phenyl at C6.
  • Properties : Orange crystals, mp 238–240°C; antimicrobial activity against Staphylococcus aureus and Escherichia coli .
  • Applications : Used in dye synthesis and antimicrobial coatings .

Key Structure-Activity Relationships (SAR)

Halogen Effects :

  • Bromine at C5 enhances electrophilicity and cross-coupling reactivity compared to chlorine .
  • Chloro analogs (e.g., 5-chloro-4-methoxy) exhibit higher thermal stability, favoring industrial synthesis .

N1 Substituents: Ethyl groups (target compound) increase lipophilicity vs. Methyl groups simplify synthesis but may reduce metabolic stability .

Aryl vs. Alkyl Groups :

  • Diaryl substituents (e.g., 4,6-diaryl derivatives) enhance anticancer activity via π-π stacking with kinase targets .
  • Azo groups introduce conjugation, shifting UV-Vis absorption (λmax ~500 nm) and enabling fluorescence applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.